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Compound of Interest

1,1-
Compound Name: )
Bis(bromomethyl)cyclopropane

cat. No.: B1278821

Technical Support Center: 1,1-
Bis(bromomethyl)cyclopropane

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of 1,1-
Bis(bromomethyl)cyclopropane.

Frequently Asked Questions (FAQs)

What is 1,1-Bis(bromomethyl)cyclopropane and what is it used for?

1,1-Bis(bromomethyl)cyclopropane (CAS No. 29086-41-7) is a brominated cyclopropane
derivative with the molecular formula CsHsBr2.[1] It is a key intermediate in organic synthesis,
particularly for preparing cyclopropane and cyclobutane derivatives.[1] Its high reactivity, due to
the two bromomethyl groups and the strained cyclopropane ring, makes it a valuable building
block for constructing complex organic molecules used in pharmaceuticals and agrochemicals.

[11[2][3]
What are the main hazards associated with 1,1-Bis(bromomethyl)cyclopropane?

1,1-Bis(bromomethyl)cyclopropane is considered a hazardous substance. It is a flammable
liquid and vapor.[4][5] It may cause skin and serious eye irritation, as well as respiratory
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irritation.[4][5] Ingestion may be harmful.[6] Due to its reactivity, it should be handled with care.
How should I store 1,1-Bis(bromomethyl)cyclopropane?

Store in a cool, dry, and well-ventilated place in a tightly closed container.[6][7] It should be kept
away from heat, sparks, open flames, and other ignition sources.[5][6][7] It is also sensitive to
light and moisture.[2]

What personal protective equipment (PPE) should | use when handling this compound?

It is essential to use appropriate personal protective equipment to minimize exposure. This
includes:

o Eye/Face Protection: Wear tightly fitting safety goggles.[8]
o Skin Protection: Wear protective gloves and clothing.[4][5]

» Respiratory Protection: Use in a well-ventilated area or with appropriate exhaust ventilation.
[4][5] If inhalation of vapor or mist is likely, a respirator may be required.[7]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpected side products in

reaction

High reactivity of the
compound leading to side

reactions.

- Lower the reaction
temperature. - Use a less
reactive solvent. - Slowly add
the 1,1-
Bis(bromomethyl)cyclopropane

to the reaction mixture.

Low product yield

Degradation of the starting

material.

- Ensure the compound has
been stored correctly, away
from light and moisture.[2] -
Use freshly opened or purified

material.

Difficulty in purification

Presence of highly reactive

impurities.

- Consider alternative
purification methods such as
chromatography. - Consult
relevant literature for specific
purification protocols for similar

compounds.

Inconsistent reaction results

Variability in the quality of the

starting material.

- Check the purity of the 1,1-
Bis(bromomethyl)cyclopropane
. - Consider re-purifying the

compound before use.

Quantitative Data Summary

Property Value Source

Molecular Formula CsHsBr2 [1][2]

Molecular Weight 227.93 g/mol [1][9]

Appearance Colorless to pale yellow liquid [2]

Purity >96% 9]
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Note: Specific physical properties like boiling point, melting point, and flash point for 1,1-
Bis(bromomethyl)cyclopropane are not readily available in the provided search results. The
data for the related compound (Bromomethyl)cyclopropane includes a boiling point of 105-107
°C and a flash point of 41 °C.[5][7]

Experimental Protocols

Detailed experimental protocols for specific reactions involving 1,1-
Bis(bromomethyl)cyclopropane are highly dependent on the desired product and should be
sourced from peer-reviewed chemical literature. The compound's reactivity necessitates careful
consideration of reaction conditions.[1]

Visual Guides

Spill Detected

Click to download full resolution via product page

Caption: Workflow for handling a spill of 1,1-Bis(bromomethyl)cyclopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and safety precautions for 1,1-
Bis(bromomethyl)cyclopropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278821#handling-and-safety-precautions-for-1-1-
bis-bromomethyl-cyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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